N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H25N3OS/c1-24-10-12-25(13-11-24)21(18-9-14-27-16-18)15-23-22(26)20-8-4-6-17-5-2-3-7-19(17)20/h2-9,14,16,21H,10-13,15H2,1H3,(H,23,26)
• InChI Key: OFHCTBQVYFQLLA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)C4=CSC=C4
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide, also known as MTE-1, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MTE-1 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study. In

Scientific Research Applications

Synthesis and Structural Characterization

The development of novel compounds often begins with their synthesis and structural characterization, providing foundational knowledge for further applications. For instance, novel derivatives have been designed, synthesized, and characterized through various analytical techniques such as NMR, IR, and MS. These efforts contribute to the understanding of their chemical properties and potential reactivity (Yang Jing, 2010). Similarly, the synthesis of complex molecules involving thiophene and naphthalene moieties has been reported, demonstrating innovative approaches to compound development (N. Mishriky & A. Moustafa, 2013).

Biological Applications

The interaction of these compounds with biological targets has been a subject of interest, leading to insights into their potential therapeutic applications. For example, derivatives have shown antibacterial and antifungal activities, indicating their potential as antimicrobial agents. This is supported by studies demonstrating their binding characteristics and pharmacokinetic mechanisms through various spectroscopic and docking studies (M. Shareef et al., 2016).

Materials Science and Imaging

Compounds containing the naphthalimide moiety, known for their fluorescent properties, have been explored for their applications in imaging and materials science. This includes the development of polymers with naphthalimide pendant groups for positive and negative fluorescent imaging, showcasing the versatility of these compounds in creating patterned images on films (H. Tian et al., 2002).

Pesticidal Activities

Additionally, the pesticidal properties of related compounds have been evaluated against various pests, illustrating their potential in agricultural applications. This underscores the versatility of these compounds beyond their biological interactions, extending their utility to pest management strategies (W. Choi et al., 2015).